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Compound of Interest

Compound Name: Pentafluorophenol-D

Cat. No.: B027972

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of pentafluorophenol-d (CsDFs0), a
deuterated analogue of the versatile chemical reagent, pentafluorophenol. This document
details its chemical and physical properties, outlines its role in synthetic chemistry, and
presents experimental protocols for its application, particularly in the synthesis of deuterated
molecules and its use in analytical techniques.

Core Chemical and Physical Properties

Pentafluorophenol-d is a white solid at room temperature. The substitution of the hydroxyl
proton with a deuterium atom imparts a specific isotopic signature, making it a valuable tool in
various research applications. Below is a summary of its key properties.
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Property Value
CAS Number 105596-34-7
Molecular Formula CeDFsO
Molecular Weight 185.07 g/mol [1]
Pentafluorophen(ol-d), 1-deuteriooxy-2,3,4,5,6-
Synonyms
pentafluorobenzene
Isotopic Purity Typically =98 atom % D
Melting Point 34-36 °C
Boiling Point 143 °C
Soluble in many organic solvents such as
. dimethyl sulfoxide (DMSO). Sparingly soluble in
Solubility

water.[2] Slightly soluble in chloroform and

methanol.[3]

Applications in Research and Development

The primary applications of pentafluorophenol-d stem from the unique properties of both the
pentafluorophenyl group and the deuterium isotope.

Synthesis of Deuterated Molecules

A significant application of pentafluorophenol-d and its non-deuterated counterpart is in the
synthesis of complex molecules. Pentafluorophenyl esters are highly reactive and serve as
excellent precursors for a variety of chemical transformations.

One notable application is the synthesis of a,a-dideuterio alcohols.[4][5] In this reaction, a
pentafluorophenyl ester acts as a highly chemoselective ketyl precursor. Using samarium(ll)
iodide (Smlz2) as a mild reducing agent and deuterium oxide (D20) as the deuterium source,
this method allows for the synthesis of a,a-dideuterio alcohols with high levels of deuterium
incorporation (>98%).[4][5] This technique is valuable for introducing deuterium labels into
specific positions within a molecule, which is crucial for mechanistic studies and for enhancing
the metabolic stability of drug candidates.
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Peptide Synthesis

Pentafluorophenol is widely used to prepare highly reactive pentafluorophenyl (Pfp) active
esters for peptide synthesis.[6] These Pfp esters facilitate the efficient formation of peptide
bonds, often with faster reaction times and fewer side reactions compared to other activating
agents. While the deuterated form is less commonly used for this purpose, the underlying
chemistry remains the same. The use of pentafluorophenol-d in this context could be relevant
for specialized applications requiring isotopic labeling of the leaving group for mechanistic
studies.

Analytical Applications

Nuclear Magnetic Resonance (NMR) Spectroscopy: Due to the absence of a proton on the
hydroxyl group, pentafluorophenol-d is a suitable solvent for *H NMR studies where the acidic
proton of the non-deuterated form might interfere with the analysis of the sample. Its unique °F
NMR signal can also serve as a reference standard.

Mass Spectrometry: Deuterated compounds are widely used as internal standards in
guantitative mass spectrometry.[7][8][9] The predictable mass shift introduced by the deuterium
atom allows for accurate and precise quantification of the non-deuterated analyte, as the
deuterated standard co-elutes with the analyte and exhibits similar ionization efficiency.

Experimental Protocols
General Procedure for the Synthesis of
Pentafluorophenyl Esters

This protocol is adapted for the synthesis of active esters, a common application of
pentafluorophenol.

Materials:
e Carboxylic acid
e Pentafluorophenol-d

o Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)
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e Anhydrous solvent (e.g., ethyl acetate, dichloromethane, or tetrahydrofuran)
o Base (e.g., pyridine or triethylamine, if required)
Procedure:

» Dissolve the carboxylic acid in the anhydrous solvent in a clean, dry flask under an inert
atmosphere (e.g., nitrogen or argon).

o Add a stoichiometric equivalent of pentafluorophenol-d to the solution.
e Cool the mixture to 0 °C in an ice bath.

» Slowly add a solution of the coupling agent (DCC or EDC) in the anhydrous solvent to the
reaction mixture with constant stirring.

» Allow the reaction to stir at 0 °C for 1-2 hours, and then let it warm to room temperature and
stir overnight.

» Monitor the reaction progress by thin-layer chromatography (TLC).
e Once the reaction is complete, filter the mixture to remove the urea byproduct.

o Wash the filtrate with an appropriate aqueous solution (e.g., dilute HCI, saturated NaHCOs,
and brine) to remove any remaining impurities.

o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure to obtain the crude pentafluorophenyl ester.

» Purify the product by recrystallization or column chromatography.

Workflow Diagrams
Synthesis of a,a-Dideuterio Alcohols

The following diagram illustrates the experimental workflow for the synthesis of a,a-dideuterio
alcohols using a pentafluorophenyl ester as a precursor.
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Workflow for the Synthesis of a,a-Dideuterio Alcohols
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Caption: Experimental workflow for a,a-dideuterio alcohol synthesis.
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Peptide Bond Formation via Pfp Ester

This diagram illustrates the logical relationship in the activation of an amino acid and
subsequent peptide bond formation.

Peptide Bond Formation using Pfp Ester
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Caption: Logical flow of peptide bond formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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